Cas no 1600249-37-3 (2-Propynoic acid, 3-(1-methyl-1H-pyrazol-5-yl)-, ethyl ester)

• Product Name: 2-Propynoic acid, 3-(1-methyl-1H-pyrazol-5-yl)-, ethyl ester
• CAS No: 1600249-37-3
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 6439812
• Update Time: 2025-11-05

2-Propynoic acid, 3-(1-methyl-1H-pyrazol-5-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(1-methyl-1H-pyrazol-5-yl)-, ethyl ester

• Inchi： 1S/C9H10N2O2/c1-3-13-9(12)5-4-8-6-7-10-11(8)2/h6-7H,3H2,1-2H3
• InChI Key： SHCRATGMYVLJRO-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C#CC1N(C)N=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 2-Propynoic acid, 3-(1-methyl-1H-pyrazol-5-yl)-, ethyl ester

Research Briefing on 2-Propynoic acid, 3-(1-methyl-1H-pyrazol-5-yl)-, ethyl ester (CAS: 1600249-37-3)

In recent years, the compound 2-Propynoic acid, 3-(1-methyl-1H-pyrazol-5-yl)-, ethyl ester (CAS: 1600249-37-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing aims to provide a comprehensive overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound, with its pyrazole and propynoic acid ester functionalities, serves as a versatile building block in organic synthesis. Recent studies have highlighted its role as a key intermediate in the development of novel kinase inhibitors, particularly those targeting inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of selective JAK2 inhibitors, showcasing its potential in treating myeloproliferative disorders.

From a pharmacological perspective, research has revealed that 2-Propynoic acid, 3-(1-methyl-1H-pyrazol-5-yl)-, ethyl ester exhibits moderate inhibitory activity against several cytochrome P450 enzymes, suggesting the need for careful consideration in drug-drug interaction studies. Its metabolic stability and pharmacokinetic properties have been investigated in preclinical models, with promising results indicating good oral bioavailability and tissue distribution.

In the realm of chemical biology, this compound has been utilized as a click chemistry reagent, enabling efficient bioconjugation strategies. Its alkyne functionality allows for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, making it valuable for probe development and target identification studies. Recent work published in ACS Chemical Biology has demonstrated its application in the development of activity-based protein profiling (ABPP) probes for studying enzyme function in complex biological systems.

The safety profile of 2-Propynoic acid, 3-(1-methyl-1H-pyrazol-5-yl)-, ethyl ester has been evaluated in several toxicological studies. While generally showing good tolerability in animal models, researchers have noted the importance of proper handling due to potential skin and eye irritation. Current Good Manufacturing Practice (cGMP) synthesis routes have been developed to ensure consistent quality for preclinical and clinical applications.

Looking forward, the compound's unique chemical properties continue to inspire novel applications. Ongoing research is exploring its use in the development of covalent inhibitors, PROTACs (proteolysis targeting chimeras), and as a scaffold for fragment-based drug discovery. Its combination of synthetic accessibility and biological relevance positions it as a valuable tool in modern drug discovery efforts.